Cas no 2138127-38-3 (1-Pyrrolidinebutanoic acid, 3-(ethylamino)-γ-oxo-, ethyl ester)

• Product Name: 1-Pyrrolidinebutanoic acid, 3-(ethylamino)-γ-oxo-, ethyl ester
• CAS No: 2138127-38-3
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 5259587
• PubChem ID: 165440287
• Update Time: 2025-07-16

1-Pyrrolidinebutanoic acid, 3-(ethylamino)-γ-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinebutanoic acid, 3-(ethylamino)-γ-oxo-, ethyl ester
• 2138127-38-3
• ethyl 4-[3-(ethylamino)pyrrolidin-1-yl]-4-oxobutanoate
• EN300-377543

• Inchi： 1S/C12H22N2O3/c1-3-13-10-7-8-14(9-10)11(15)5-6-12(16)17-4-2/h10,13H,3-9H2,1-2H3
• InChI Key： HBXFAFFMMKXURZ-UHFFFAOYSA-N
• SMILES： N1(C(=O)CCC(OCC)=O)CCC(NCC)C1

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 387.6±37.0 °C(Predicted)
• pka: 9.93±0.20(Predicted)

Additional information on 1-Pyrrolidinebutanoic acid, 3-(ethylamino)-γ-oxo-, ethyl ester

Comprehensive Overview of 1-Pyrrolidinebutanoic acid, 3-(ethylamino)-γ-oxo-, ethyl ester (CAS No. 2138127-38-3)

1-Pyrrolidinebutanoic acid, 3-(ethylamino)-γ-oxo-, ethyl ester (CAS No. 2138127-38-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This ester derivative, featuring a pyrrolidine backbone, is often explored for its role in drug discovery, particularly in the development of bioactive molecules. The compound's γ-oxo functionality and ethylamino substitution make it a versatile intermediate for synthesizing more complex molecules, aligning with current trends in small-molecule therapeutics and medicinal chemistry.

In recent years, the demand for high-purity synthetic intermediates like 1-Pyrrolidinebutanoic acid, 3-(ethylamino)-γ-oxo-, ethyl ester has surged, driven by advancements in precision medicine and targeted drug delivery systems. Researchers are particularly interested in its potential as a building block for neurological and metabolic disorder treatments, topics frequently searched in academic and industrial databases. Its ethyl ester group enhances solubility, a critical factor in formulation optimization, a hot topic in pharmaceutical development.

The compound's CAS No. 2138127-38-3 is often cross-referenced in patents and scientific literature, highlighting its relevance in protease inhibition and enzyme modulation studies. These areas are trending in AI-driven drug discovery, where computational models predict molecular interactions. Users searching for "pyrrolidine derivatives in drug design" or "ethyl ester applications in pharmaceuticals" will find this compound noteworthy due to its balanced lipophilicity and hydrogen-bonding capacity.

From a synthetic perspective, 1-Pyrrolidinebutanoic acid, 3-(ethylamino)-γ-oxo-, ethyl ester exemplifies modern green chemistry principles. Its synthesis often employs catalytic methods to minimize waste, aligning with the sustainability focus of many industries. This resonates with searches like "eco-friendly synthetic routes" or "catalysis in organic synthesis", which dominate academic forums and search engines.

Quality control of CAS No. 2138127-38-3 is another critical aspect, with analytical techniques such as HPLC and NMR ensuring batch consistency—a priority for GMP-compliant manufacturing. Discussions around "analytical validation of intermediates" frequently cite such compounds, underscoring their industrial importance. Additionally, the compound's stability under various pH conditions makes it a candidate for oral drug formulations, a recurring theme in pharmacokinetic research.

In summary, 1-Pyrrolidinebutanoic acid, 3-(ethylamino)-γ-oxo-, ethyl ester represents a convergence of structural ingenuity and practical utility. Its relevance to drug discovery, sustainable synthesis, and formulation science ensures its continued prominence in scientific inquiries and commercial applications. As research evolves, this compound is poised to remain a key player in addressing therapeutic challenges and industrial demands.